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Compound of Interest

Compound Name: Copper indium selenide
CAS No.: 12018-95-0
Cat. No.: B076934
Get Quote
. J

This technical support center provides troubleshooting guidance and answers to frequently
asked questions regarding the degradation mechanisms in Copper Indium Selenide
(CulnSez, or CIS) and related Cu(ln,Ga)Sez (CIGS) photovoltaic devices. The information is
intended for researchers and scientists working on the development and characterization of
these technologies.

Troubleshooting Guide

This guide addresses specific performance issues you may encounter during your experiments.
Each section details potential causes, recommended analytical steps, and possible solutions.

Issue 1: Rapid decrease in Open-Circuit Voltage (V_oc)
and Fill Factor (FF) after air exposure.

e Question: My unpackaged CIS device showed good initial performance, but the V_oc and FF
dropped significantly after being stored in ambient air for a few hours/days. What is the likely
cause and how can | fix it?
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e Answer: This is a common issue caused by the oxidation of the CIS absorber layer surface
upon exposure to air.[1][2] This oxidation creates surface defects that increase
recombination, leading to a reduction in the quasi-Fermi level splitting (gFLs), which directly
impacts V_oc.[3] The degradation is often more rapid and severe in Cu-poor ([Cu]/[In] < 1)
absorbers compared to Cu-rich ones.[1][2]

Troubleshooting Steps:

o Confirm Surface Oxidation: Use surface-sensitive techniques like X-ray Photoelectron
Spectroscopy (XPS) to detect the presence of oxides (e.g., In203) on the absorber
surface.

o Measure Quasi-Fermi Level Splitting: Use calibrated photoluminescence (PL) to measure
the gFLs. A decrease in qFLs over time in air is a strong indicator of this degradation
mode.[3]

o Attempt Recovery: The surface-related degradation can often be reversed. A chemical
etch using potassium cyanide (KCN) is effective at removing the surface oxide layer and
restoring the absorber's electronic properties.[1][2] (Caution: KCN is highly toxic and must
be handled with extreme care following all safety protocols).

o Prevention: The most effective solution is prevention. Depositing a buffer layer, such as
Cadmium Sulfide (CdS), immediately after the CIS deposition protects the surface and
terminates the degradation, ensuring long-term stability even over months.[1][2]

o Experimental Workflow: KCN Etching for Surface Recovery

Workflow for KCN Recovery of Air-Exposed CIS
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Caption: KCN etching protocol for reversing surface oxidation on CIS absorbers.
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Issue 2: Performance loss under damp-heat or high
humidity conditions.

¢ Question: My CIS module is degrading under accelerated damp-heat testing (e.g., 85°C /
85% RH). What are the primary mechanisms?

o Answer: Moisture is a primary environmental stressor for CIS/CIGS devices and can trigger
multiple degradation pathways simultaneously.[4][5]

o Absorber Layer Modification: Moisture exposure can increase the density of deep-level
traps within the CIGS absorber while decreasing the net carrier concentration.[6] This
combination directly leads to a reduction in V_oc.[6]

o Alkali Metal Migration: Water alters the distribution of alkali metals like sodium (Na).[6][7]
This is critical because Na plays a key role in passivating defects and controlling doping.
Its migration can lead to localized performance loss.

o Component Corrosion/Degradation:

= Molybdenum (Mo) Back Contact: Moisture ingress, often through scribe lines, can lead
to the oxidation of the Mo back contact, forming resistive MoOx and potentially
delamination.[8]

» TCO (ZnO) Front Contact: The transparent Zinc Oxide (ZnO) front contact can degrade
in the presence of moisture, especially when combined with COz2, leading to increased
series resistance.[7][8]

» Encapsulant Byproducts: The hydrolysis of the EVA (ethylene-vinyl acetate) encapsulant
can produce acetic acid, which further accelerates the corrosion of the Mo and ZnO
layers.[8]

e Troubleshooting Steps:

o Electrical Analysis: Track the changes in photovoltaic parameters (V_oc, J_sc, FF, R_s,
R_sh) over the duration of the damp-heat test. A significant increase in series resistance
(R_s) often points to contact degradation, while a drop in V_oc and FF suggests issues in
the absorber or at the junction.[6][8]
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o Material Characterization (Post-Mortem):

» SIMS/XPS: Use Secondary lon Mass Spectrometry (SIMS) to analyze the redistribution
of alkali elements (Na, K) and XPS to identify oxidation states of Mo, Zn, In, and Cu at
the interfaces.[6]

» SEM/EDX: Use Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray
Spectroscopy (EDX) on cross-sections of the degraded device to look for physical
damage, such as corrosion at scribe lines or delamination at the Mo/CIGS interface.[8]

» DLTS: Use Deep-Level Transient Spectroscopy (DLTS) to quantify the increase in
electronic trap states in the absorber layer.[6]

o Data Summary: Typical Effects of Damp-Heat Stress (85°C / 85% RH)

Parameter Observation Primary Cause(s) Reference(s)

Increased trap
density, reduced

V_oc Decrease ) ) [6]
carrier concentration

in absorber.

Increased series
resistance (R_S),

FF Decrease ) [6][8]
increased shunt

conductance.

Potential current
J_sc Minor Decrease collection issues, TCO  [8]

degradation.

Corrosion of Mo back
R_s Increase contact, degradation [6][8]

of ZnO front contact.

Moisture-induced
Trap Density (N_T) Increase defects in the CIS [6]
bulk.
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Issue 3: Shunting and performance loss under high
voltage bias (Potential-Induced Degradation - PID).

¢ Question: My CIS modules in a string show a progressive loss of performance, particularly
those at a high negative potential relative to ground. What is happening?

o Answer: This is characteristic of Potential-Induced Degradation (PID). PID is caused by
leakage currents that flow from the solar cell to the module frame/ground through the
encapsulant and glass.[9][10] In CIS/CIGS modules, a common PID mechanism involves the
migration of positive ions (like Na*+) from the soda-lime glass, through the layers, towards the
negatively biased cell. This can lead to a significant reduction in shunt resistance (R_sh),
effectively short-circuiting portions of the cell and causing severe power loss.[9][10]

Troubleshooting Steps:

o System-Level Check: Verify the grounding of your PV system. PID is most common in
ungrounded systems or at the negative end of grounded strings.[9]

o |-V Curve Analysis: Look for a dramatic decrease in the shunt resistance (R_sh) and a
corresponding drop in the Fill Factor (FF).

o Electroluminescence (EL) / Thermography: Use EL imaging to visualize the shunted areas
of the module; they will appear dark. Thermal imaging can also reveal "hotspots"
associated with shunts.[11]

o Accelerated PID Testing: To confirm susceptibility, you can perform accelerated PID tests
in a climate chamber by applying a high negative voltage (-1000 V) between the
interconnected cells and a grounded metal plate on the module glass at elevated
temperature and humidity (e.g., 60°C, 85% RH).[12]

» Logical Diagram: PID Mechanism in CIS Modules
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Caption: lon migration from soda-lime glass under high voltage bias causing shunting in CIS
cells.

Frequently Asked Questions (FAQs)

e QI1: What is the role of sodium (Na) in CIS devices? Is it good or bad?
o A: The role of sodium is complex and dose-dependent.

= Beneficial Effects: In small, controlled quantities, Na is crucial for high-efficiency
devices. It diffuses from the soda-lime glass substrate or is added intentionally. Its
benefits include: increasing the net hole concentration (p-type doping), passivating grain
boundaries and defects, and promoting the growth of larger grains with a favorable
(112) texture.[13][14][15]

= Detrimental Effects: Excessive sodium can be harmful. It can lead to the formation of a
secondary phase (NalnSez) or increase the density of deep-level defects, which
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impedes performance.[13] Furthermore, mobile Na* ions can contribute to degradation
under damp heat or high voltage bias (PID).[7]

e Q2: My CIS absorber is "Cu-rich". How does this affect its stability?

o A: Cu-rich absorbers ([Cu]/[In] > 1) typically exhibit better crystallinity and transport
properties (e.g., higher mobility) compared to Cu-poor material.[16][17] However, they are
often associated with the presence of a conductive CuxSe secondary phase on the
surface, which must be removed (e.g., by KCN etching) to produce a good junction.[16]
Regarding stability, Cu-rich absorbers have been shown to be less susceptible to
performance degradation from surface oxidation in air compared to their Cu-poor
counterparts.[2][3]

e Q3: Can the Molybdenum (Mo) back contact degrade?

o A:Yes. While generally stable, the Mo back contact can be a point of failure, especially in
the presence of moisture. It can oxidize to form molybdenum oxide (MoOx), which is more
resistive and can lead to poor adhesion, series resistance increase, and even
delamination of the CIGS layer.[8][18] This is often initiated at the edges or scribe lines of
a module where moisture can penetrate.

e Q4: What are the key experimental protocols for assessing CIS device stability?
o A: Standard accelerated testing protocols are used to assess long-term stability.

» Damp-Heat Test: Typically performed at 85°C and 85% relative humidity for 2000 hours
(IEC 61646 standard). This tests for moisture-induced degradation.[4][5]

» Thermal Cycling: Modules are cycled between low and high temperatures (e.g., -40°C
to +85°C) to test for failures from thermal expansion mismatch between layers.

» Humidity-Freeze Test: Combines high humidity with sub-zero temperatures to test the
robustness of seals and encapsulation.

» Potential-Induced Degradation (PID) Test: Involves applying a high voltage (e.g., -1000
V) to the module at elevated temperature and humidity (e.g., 85°C / 85% RH or 60°C /
85% RH) to test for voltage-driven degradation.[12]
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= In-Situ Monitoring: Advanced setups allow for the simultaneous application of stress
factors (light, heat, humidity, bias) while continuously monitoring the device's electrical
parameters, providing valuable kinetic data on degradation.[19]

e Q5: What is the purpose of the Cadmium Sulfide (CdS) buffer layer in relation to stability?

o A: The CdS layer, typically deposited by chemical bath deposition (CBD), serves several
critical functions for both performance and stability.

Junction Formation: It forms the p-n heterojunction with the p-type CIS absorber.

» Surface Passivation: As mentioned in Issue 1, the CdS layer protects the CIS surface
from oxidation and ambient contaminants, preventing a major degradation pathway.[1]

[2]

» Lattice Matching: It provides a better lattice match to the subsequent ZnO window layer
than the CIS absorber itself.

= However, the CdS layer itself can be a point of instability. Interdiffusion of Cd and Cu/In
at the CdS/CIS interface can occur, especially at elevated temperatures, potentially
altering the junction properties.[20]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
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© 2026 BenchChem. All rights reserved. 9/10 Tech Support


https://www.osti.gov/pages/biblio/1772554
https://www.osti.gov/pages/biblio/1772554
https://repository.tudelft.nl/record/uuid:2ce88658-a4c3-459f-afdc-00a5ac2c4ac4
https://www.bohrium.com/paper-details/insights-into-the-moisture-induced-degradation-mechanisms-on-field-deployed-cigs-modules/849055573860155393-2089
https://www.bohrium.com/paper-details/insights-into-the-moisture-induced-degradation-mechanisms-on-field-deployed-cigs-modules/849055573860155393-2089
https://en.wikipedia.org/wiki/Potential-induced_degradation
https://docs.nrel.gov/docs/fy17osti/67341.pdf
https://xinpuguangsolar.com/en-hk/blogs/industry-news/a-closer-look-at-potential-induced-degradation-in-solar-cells
https://ris.utwente.nl/ws/files/283665144/Kettle_2022_Review.pdf
https://www.researchgate.net/publication/259609642_Effect_of_sodium_on_material_and_device_quality_deposited_CuInGaSe-2
https://annexpublishers.co/articles/JMSN/6203-The-Influence-of-Sodium-on-the-Characterization-of-Cu-In,Ga-Se2-Thin-Films-Prepared-by-Three-Stage-Deposition-Process.pdf
https://arxiv.org/abs/2506.13427
https://arxiv.org/abs/2506.13427
https://www.researchgate.net/publication/260722416_Current_loss_due_to_recombination_in_Cu-rich_CuInSe2_solar_cells
https://pubs.aip.org/aip/jap/article/115/4/044503/345483/Current-loss-due-to-recombination-in-Cu-rich
https://www.researchgate.net/publication/252389419_High-temperature_stability_of_molybdenum_Mo_back_contacts_for_CIGS_solar_cells_A_route_towards_more_robust_back_contacts
https://www.jove.com/t/55897/in-situ-monitoring-accelerated-performance-degradation-solar-cells
https://www.jove.com/t/55897/in-situ-monitoring-accelerated-performance-degradation-solar-cells
https://www.semanticscholar.org/paper/Device-degradation-studies-of-CIGS-solar-cells-high-Krishnan-Tong/d1657add727db39562fa2438a8a7b72ac4aa0361
https://www.semanticscholar.org/paper/Device-degradation-studies-of-CIGS-solar-cells-high-Krishnan-Tong/d1657add727db39562fa2438a8a7b72ac4aa0361
https://www.benchchem.com/product/b076934/docs#technical-support-center-cuinse-photovoltaic-device-degradation
https://www.benchchem.com/product/b076934/docs#technical-support-center-cuinse-photovoltaic-device-degradation
https://www.benchchem.com/product/b076934/docs#technical-support-center-cuinse-photovoltaic-device-degradation
https://www.benchchem.com/product/b076934/docs#technical-support-center-cuinse-photovoltaic-device-degradation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076934?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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